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Compound of Interest

Compound Name: MS 023 dihydrochloride
Cat. No.: B1191952
Get Quote

Senior Application Scientist Note: This guide addresses the physicochemical properties and
handling of MS 023 dihydrochloride (MS023 2HCI), a potent, selective Type | PRMT inhibitor.
Users frequently conflate the solubility profile of the dihydrochloride salt with the free base. This
guide focuses strictly on the salt form to ensure experimental reproducibility.

Part 1: Physicochemical Profile & Solubility Data

Quick Reference: MS 023 Dihydrochloride[1][2]

Molecular Weight: 360.32 g/mol

Formula: C17H25N30O[3] - 2HCI

Target: Type | PRMTs (PRMTL, 3, 4, 6, 8)

Appearance: White to off-white solid

Solubility Table

Data represents maximum solubility limits at 25°C. Practical working concentrations may vary
based on batch-specific hydration.
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Max Solubility o .
. Max Solubility Stability L
Solvent (Concentration . . Application
) (Molarity) Rating
) Recommended
High (Months at
DMSO ~36 mg/mL 100 mM for Stock
-80°C) _
Solutions
_ Immediate use
Low (Hydrolysis
Water ~36 mg/mL 100 mM isK) only (e.g.,
ris
Microfluidics)
Alternative
Ethanol ~36 mg/mL 100 mM Moderate )
organic solvent
Final dilution
PBS (pH 7.2) < 10 mg/mL <25 mM Low
buffer only

Critical Technical Insight: unlike the free base form of MS023, which is practically insoluble in
water, the dihydrochloride salt exhibits significant water solubility (up to 100 mM). However,
DMSO is the superior solvent for stock solutions because aqueous solutions of amine salts can

be prone to pH drift and hydrolysis over time.

Part 2: Stock Solution Preparation Protocol

Objective: Prepare a stable 10 mM Stock Solution in DMSO.
Reagents:

e MS 023 Dihydrochloride (Solid)[4]

e Anhydrous DMSO (Grade: Cell Culture Tested, 299.9%)

Workflow Diagram:
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Weigh MS023 2HCI Add Anhydrous DMSO Vortex (30s) Aliquot into Store at -80°C
(e.g., 3.60 mg) (e.g., 1.0 mL) Ensure Clear Solution Light-Protective Vials (Avoid Freeze-Thaw)

Click to download full resolution via product page

Caption: Standardized workflow for preparing high-stability MS 023 dihydrochloride stock
solutions.

Step-by-Step:

Calculation: Use the specific Molecular Weight (MW) on your batch vial label. Hydration
levels vary between batches.

o Formula: Mass (mg) / MW ( g/mol ) = Moles.

o Volume: Moles / Desired Molarity (M) = Volume (L).

Dissolution: Add anhydrous DMSO to the vial.

Mixing: Vortex for 30 seconds. If particulates remain, warm gently to 37°C for 2 minutes.

Storage: Aliquot into single-use volumes (e.g., 20-50 pL) to prevent freeze-thaw
degradation. Store at -80°C.

Part 3: Biological Application Guides
A. In Vitro (Cell Culture) Treatment

Issue: Researchers often observe precipitation when adding high-concentration DMSO stocks
directly to media.

Protocol:
 Intermediate Dilution (The "Step-Down" Method): Do not add 10 mM stock directly to cells.
o Dilute 10 mM stock 1:10 in culture media or PBS to create a 1 mM Working Solution.

o Add the Working Solution to the cell culture dish to achieve the final concentration (e.g., 1
HUM).
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¢ Vehicle Control: Ensure the final DMSO concentration is <0.5% (v/v) to avoid solvent toxicity.

B. In Vivo Formulation (Mouse/Rat)

Objective: Create a soluble formulation for IP or IV injection (10-100 mg/kg). Recommended
Vehicle: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.

Formulation Workflow:

1. Dissolve MS023 2HCI

in 100% DMSO

2. Add PEG300
(40% of final vol)

l

3. Add Tween-80
(5% of final vol)

4. Add Saline slowly
(45% of final vol)

Ready for Injection Sonicate / Warm

Click to download full resolution via product page

Caption: Step-by-step addition order for in vivo vehicle preparation. Order of addition is critical
to prevent "crashing out.”
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Part 4: Troubleshooting & FAQ

Q1: My solution turned cloudy when | added the DMSO stock to water. Why?

o Cause: This is "shock precipitation.” Rapid change in polarity forces the hydrophobic core of
the molecule to aggregate before it can disperse.

e Fix: Use the Step-Down Method (see Part 3A). Vortex the aqueous buffer rapidly while
adding the DMSO stock dropwise.

Q2: Can | store MS 023 dihydrochloride in water at -20°C?

o Answer:No. While the salt is water-soluble, aqueous solutions are prone to hydrolysis and
pH fluctuations during freeze-thaw cycles. Always store stocks in anhydrous DMSO at -80°C.
Prepare aqueous dilutions immediately before use.

Q3: The datasheet says "Insoluble in water," but you say it is soluble. Which is correct?

» Clarification: Many databases list the solubility of the free base (MS023) which is insoluble in
water. The dihydrochloride salt (MS023 2HCI) is modified specifically to enhance aqueous
solubility (up to 100 mM). Verify your vial label explicitly states "Dihydrochloride."

Q4: What is the stability of MS 023 in cell culture media?

e Insight: MS 023 is generally stable in media for standard incubation times (24—48 hours).
However, serum proteins (FBS) can bind small molecules, reducing effective free drug
concentration. If you observe low potency, consider increasing concentration slightly or
refreshing media every 24 hours.
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¢ MedChemExpress. (n.d.). MS023 dihydrochloride In Vivo Formulation Guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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